Cas no 174691-78-2 (2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine)

2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine is a fluorinated phenylalanine derivative featuring a Boc-protected amine group. The incorporation of difluorine substituents at the 2- and 4-positions enhances its steric and electronic properties, making it a valuable intermediate in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) group provides stability under acidic conditions, facilitating selective deprotection in multi-step reactions. This compound is particularly useful in the design of fluorinated bioactive peptides and small molecules, where its modified aromatic ring can influence binding affinity and metabolic stability. Its well-defined structure and functional group compatibility make it a reliable building block for advanced synthetic applications.
2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine structure
174691-78-2 structure
Product Name:2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine
CAS No:174691-78-2
MF:C14H17F2NO4
MW:301.285891294479
MDL:MFCD07388764
CID:906181
PubChem ID:16244018
Update Time:2025-06-06

2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine Chemical and Physical Properties

Names and Identifiers

    • 2-((tert-Butoxycarbonyl)amino)-3-(2,4-difluorophenyl)propanoic acid
    • 2-tert-butoxycarbonylamino-3-(2,4-difluoro-phenyl)-propionic acid
    • 3-(2,4-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • Boc-D-2,4-Difluorophe
    • Boc-L-2,4-Difluorophe
    • Boc-2,4-difluoro-DL-phenylalanine
    • 174691-78-2
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-difluorophenyl)propanoic acid
    • 2-tert-butoxycarbonylamino-3-(2,4-difluorophenyl)Propanoic acid
    • EN300-3345892
    • Y11881
    • N-(tert-Butoxycarbonyl)-2,4-difluorophenylalanine
    • AB33473
    • 2-((tert-Butoxycarbonyl)amino)-3-(2,4-difluorophenyl)propanoicacid
    • 2-BOC-amino-3-(2,4-difluorophenyl)propanoic acid
    • AB33475
    • AKOS013464849
    • SCHEMBL5845045
    • DTXSID20585607
    • 2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine
    • MDL： MFCD07388764
    • Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-5-9(15)7-10(8)16/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19)
    • InChI Key： JNELGIOSRKVOJY-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1CC(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 301.11300
  • Monoisotopic Mass: 301.11256435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 2.87610

2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Difluoro-N-{(2-methyl-2-propanyl)oxycarbonyl}phenylalanine Pricemore >>

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Enamine
EN300-3345892-0.1g
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Enamine
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